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Compound of Interest

Compound Name: Reactive orange 12

Cat. No.: B1595896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of silk fabrics using

Reactive Orange 12 (C.I. 13248), a vibrant and versatile reactive dye. The information

presented is synthesized from established dyeing methodologies for reactive dyes on protein

fibers, supplemented with specific data for Reactive Orange 12 where available.

Introduction
Reactive Orange 12 is a monoazo reactive dye that forms a covalent bond with the functional

groups present in silk fibroin, primarily the amino groups of lysine and histidine residues, as

well as hydroxyl groups of serine and tyrosine under alkaline conditions. This covalent fixation

results in excellent wash fastness and overall durability of the color. The dyeing process is

influenced by several key parameters, including pH, temperature, electrolyte concentration,

and dyeing time, which must be carefully controlled to achieve optimal color yield and

levelness.

Materials and Reagents
Silk Fabric: Degummed and bleached mulberry silk is recommended for optimal dye uptake

and brightness.

Reactive Orange 12 Dye Powder: (C.I. 13248)
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Sodium Sulphate (Na₂SO₄): Anhydrous, as an electrolyte to promote dye exhaustion.

Sodium Carbonate (Na₂CO₃) or Sodium Bicarbonate (NaHCO₃): As an alkali for dye fixation.

Acetic Acid (CH₃COOH): For neutralization.

Non-ionic Detergent: For pre-treatment and post-dyeing washing.

Deionized or Distilled Water

Quantitative Data Summary
The following tables summarize key quantitative data for the application of Reactive Orange
12 and similar reactive dyes to silk fabrics.

Table 1: Physicochemical Properties of Reactive Orange 12

Property Value

C.I. Name Reactive Orange 12

C.I. Number 13248

Molecular Formula C₂₁H₁₄ClN₈Na₃O₁₀S₃

Molecular Weight 739.00 g/mol

Solubility in Water 100 g/L at 20°C, 200 g/L at 50°C[1]

Color Yellow-Orange

Table 2: Recommended Dyeing Parameters for Reactive Dyes on Silk
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Parameter Range Optimal Value

Dye Concentration (% owf*) 0.5 - 4.0 2.0

Liquor Ratio 20:1 - 50:1 30:1

pH (Dyeing/Exhaustion) 6.0 - 7.0 6.5

pH (Fixation) 8.0 - 11.0 9.0

Temperature

(Dyeing/Exhaustion)
30 - 40°C 35°C

Temperature (Fixation) 60 - 90°C 80°C

Sodium Sulphate (g/L) 20 - 80 60

Sodium Carbonate (g/L) 5 - 20 15

Dyeing Time (Exhaustion) 20 - 40 minutes 30 minutes

Dyeing Time (Fixation) 45 - 90 minutes 60 minutes

*owf: on the weight of fabric

Table 3: Colorfastness Properties of Silk Dyed with Reactive Orange 12
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Fastness Test ISO Method Rating (1-5)

Light Fastness ISO 105-B02 6[1]

Washing Fastness (Color

Change)
ISO 105-C06 4-5

Washing Fastness (Staining) ISO 105-C06 5[1]

Perspiration Fastness (Acidic

& Alkaline)
ISO 105-E04 4-5[1]

Dry Rubbing Fastness ISO 105-X12 4-5

Wet Rubbing Fastness ISO 105-X12 4

Oxygen Bleaching 5[1]

Soaping 5[1]

Experimental Protocols
Pre-treatment of Silk Fabric

Scouring: To ensure the removal of any impurities, the silk fabric should be scoured in a

solution containing 1-2 g/L of a non-ionic detergent at 60-70°C for 30 minutes.

Rinsing: Thoroughly rinse the fabric with warm water followed by cold water to remove the

detergent completely.

Drying: The fabric can be used directly in its wet state or air-dried.

Dye Bath Preparation and Dyeing Procedure
Dye Stock Solution: Prepare a stock solution of Reactive Orange 12 (e.g., 1% w/v) by

dissolving the dye powder in deionized water. Gentle warming may be required for complete

dissolution.

Dye Bath Setup: Fill a dyeing vessel with the required amount of deionized water to achieve

the desired liquor ratio (e.g., 30:1).
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Initial Dye Bath: Add the calculated volume of the dye stock solution to the dye bath.

Exhaustion Phase:

Introduce the pre-wetted silk fabric into the dye bath at 30-40°C.

Agitate the fabric gently for 5-10 minutes to ensure even wetting.

Gradually add the required amount of sodium sulphate (e.g., 60 g/L) to the dye bath in two

portions over 15-20 minutes. This helps in the migration of the dye from the solution to the

fiber surface.

Continue the dyeing process at this temperature for another 20-30 minutes with

intermittent stirring.

Fixation Phase:

Gradually raise the temperature of the dye bath to 80°C.

Slowly add the pre-dissolved sodium carbonate (e.g., 15 g/L) to the dye bath to raise the

pH to around 9.

Continue the dyeing at this temperature for 60-90 minutes to allow the covalent bond

formation between the dye and the silk fiber.

Post-dyeing Treatment
Rinsing: After the fixation step, cool the dye bath and remove the fabric. Rinse the dyed

fabric thoroughly with cold water to remove any unfixed dye from the surface.

Soaping: To remove hydrolyzed dye and improve fastness properties, wash the fabric in a

solution containing 1-2 g/L of a non-ionic detergent at 80-90°C for 15-20 minutes.

Final Rinsing: Rinse the fabric with warm water and then cold water until the water runs

clear.

Neutralization: A final rinse in a dilute solution of acetic acid (0.5-1.0 g/L) can be performed

to neutralize any residual alkali.
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Drying: Air-dry the stained silk fabric away from direct sunlight.

Visualizations

Pre-treatment Dyeing Process Post-treatment

Scouring
(1-2 g/L Non-ionic Detergent, 60-70°C, 30 min)

Rinsing
(Warm & Cold Water)

Dye Bath Preparation
(Reactive Orange 12, Water)

Exhaustion Phase
(30-40°C, Add Na₂SO₄)

Fixation Phase
(Raise to 80°C, Add Na₂CO₃, pH ~9)

Rinsing
(Cold Water)

Soaping
(1-2 g/L Non-ionic Detergent, 80-90°C, 15-20 min)

Final Rinsing
(Warm & Cold Water)

Neutralization
(0.5-1.0 g/L Acetic Acid) Drying

Click to download full resolution via product page

Caption: Experimental workflow for staining silk fabric with Reactive Orange 12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Staining Silk
Fabrics with Reactive Orange 12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595896#using-reactive-orange-12-for-staining-silk-
fabrics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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